N-[3-(1H-1,2,4-Triazol-1-yl)propyl]-2-furancarboxamide

• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol
• IUPAC Name: N-[3-(1,2,4-triazol-1-yl)propyl]furan-2-carboxamide
• InChI: InChI=1S/C10H12N4O2/c15-10(9-3-1-6-16-9)12-4-2-5-14-8-11-7-13-14/h1,3,6-8H,2,4-5H2,(H,12,15)
• InChI Key: KIVXFOUHOMUVDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCCN2C=NC=N2

Description

N-[3-(1H-1,2,4-Triazol-1-yl)propyl]-2-furancarboxamide is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of about 3.78 g of 1H-1,2,4-triazole-1-propanamine, about 33 ml of 1N sodium hydroxide and about 100 ml of methylene chloride was stirred, then about 3.3 ml of 2-furoyl chloride was added. The mixture was stirred overnight, then about 15 ml of 1N sodium hydroxide and about 100 ml of methylene chloride were added. The mixture was shaken, the organic layer separated, washed with two approximately 50 ml portions of water, dried, filtered and evaporated to an oil. Ether was added to the oil which was then triturated and the crystals collected. These were recrystallized from ether giving about 2.0 g of the desired product as beige crystals, mp 63°-66° C. The fumarate salt melts at 65° C.-70° C.